Cas no 1528542-18-8 (4,4,4-trifluoro-1-(1-methyl-1H-pyrazol-5-yl)butane-1,3-dione)

• Product Name: 4,4,4-trifluoro-1-(1-methyl-1H-pyrazol-5-yl)butane-1,3-dione
• CAS No: 1528542-18-8
• MF: C₈H₇F₃N₂O₂
• MW: 220.148592233658
• CID: 5806816
• PubChem ID: 83396345
• Update Time: 2025-06-07

4,4,4-trifluoro-1-(1-methyl-1H-pyrazol-5-yl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 4,4,4-trifluoro-1-(1-methyl-1H-pyrazol-5-yl)butane-1,3-dione
• 1528542-18-8
• EN300-1126464

• Inchi： 1S/C8H7F3N2O2/c1-13-5(2-3-12-13)6(14)4-7(15)8(9,10)11/h2-3H,4H2,1H3
• InChI Key： NTWQKQGQZSXVQS-UHFFFAOYSA-N
• SMILES： FC(C(CC(C1=CC=NN1C)=O)=O)(F)F

Computed Properties

• Exact Mass: 220.04596196g/mol
• Monoisotopic Mass: 220.04596196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52Ų

Additional information on 4,4,4-trifluoro-1-(1-methyl-1H-pyrazol-5-yl)butane-1,3-dione

Professional Introduction to 4,4,4-trifluoro-1-(1-methyl-1H-pyrazol-5-yl)butane-1,3-dione (CAS No. 1528542-18-8)

4,4,4-trifluoro-1-(1-methyl-1H-pyrazol-5-yl)butane-1,3-dione is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1528542-18-8, features a unique structural framework that combines a trifluoromethyl group with a pyrazole moiety, making it a promising candidate for various biochemical applications. The presence of both trifluoro and pyrazole functional groups imparts distinct electronic and steric properties, which are critical for its potential role in drug design and development.

The compound’s molecular structure consists of a four-carbon chain terminated by a 1,3-dione group, with the trifluoromethyl substituent at the fourth carbon position. This arrangement enhances its reactivity and makes it an attractive intermediate in synthetic chemistry. The pyrazole ring, attached to the first carbon of the chain via an N-methyl group, contributes to the compound’s heterocyclic nature, which is often associated with enhanced biological activity. Such structural features are particularly relevant in the context of modern drug discovery, where novel heterocyclic compounds are frequently explored for their pharmacological potential.

In recent years, there has been growing interest in trifluoromethyl-containing compounds due to their favorable pharmacokinetic properties and improved metabolic stability. The trifluoromethyl group can modulate the lipophilicity and binding affinity of molecules, making them more suitable for therapeutic applications. For instance, studies have shown that compounds incorporating this moiety often exhibit increased binding duration at target sites, which can lead to prolonged therapeutic effects. The trifluoro-substituted derivative of 4,4,4-trifluoro-1-(1-methyl-1H-pyrazol-5-yl)butane-1,3-dione may leverage these properties to enhance its efficacy as a pharmacophore.

The pyrazole ring is another key feature of this compound that contributes to its potential biological activity. Pyrazoles are well-known for their versatility in medicinal chemistry and have been incorporated into numerous drugs due to their ability to interact with biological targets in multiple ways. For example, pyrazole derivatives have been reported to exhibit anti-inflammatory, antiviral, and anticancer properties. The N-methyl substitution on the pyrazole ring in this compound further modifies its electronic properties and may influence its binding interactions with biological receptors. This structural motif is particularly relevant in the design of small-molecule inhibitors targeting enzymes involved in disease pathways.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 4,4,4-trifluoro-1-(1-methyl-1H-pyrazol-5-yl)butane-1,3-dione with greater accuracy. Molecular docking studies have shown that this compound can interact with various protein targets through both hydrophobic and hydrogen bonding interactions. These findings suggest that it may be effective in modulating enzyme activity or receptor binding in vitro. Furthermore, the compound’s stability under different conditions makes it a suitable candidate for further exploration in preclinical studies.

The synthesis of 4,4,4-trifluoro-1-(1-methyl-1H-pyrazol-5-yl)butane-1,3-dione involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the introduction of the trifluoromethyl group at the terminal carbon position followed by functionalization of the pyrazole ring. Advanced synthetic techniques such as cross-coupling reactions and metal-catalyzed transformations have been employed to achieve these modifications efficiently. The development of robust synthetic routes is essential for scaling up production and conducting extensive biological evaluations.

The potential applications of this compound extend beyond traditional pharmaceuticals into other areas such as agrochemicals and materials science. The unique combination of functional groups makes it a versatile building block for designing novel molecules with tailored properties. For instance, derivatives of this compound could be explored as intermediates in the synthesis of agrochemicals that exhibit improved environmental compatibility or as precursors for advanced materials with specific electronic characteristics.

In conclusion, 4,4,4-trifluoro-1-(1-methyl-1H-pyrazol-5-yl)butane-1,3-dione (CAS No. 1528542-18-8) represents a promising chemical entity with significant potential in pharmaceutical research. Its structural features—including the trifluoro, pyrazole, and 1,3-dione moieties—make it an attractive candidate for further investigation into drug discovery and development. As computational methods continue to improve and synthetic techniques advance, this compound is poised to play a crucial role in future biomedical research efforts.